Cas no 2877654-00-5 (4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine)

• Product Name: 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine
• CAS No: 2877654-00-5
• MF: C₁₄H₁₆ClN₅O
• MW: 305.762741088867
• CID: 5319536
• PubChem ID: 165432653
• Update Time: 2025-08-04

4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-Chloro-2-pyridinyl)-1-piperazinyl]-6-methoxypyrimidine
• 4-[4-(3-chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine
• F6790-2806
• 2877654-00-5
• AKOS040874181
• 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine

• Inchi： 1S/C14H16ClN5O/c1-21-13-9-12(17-10-18-13)19-5-7-20(8-6-19)14-11(15)3-2-4-16-14/h2-4,9-10H,5-8H2,1H3
• InChI Key： YQMQBRPECQHJCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1N1CCN(C2C=C(N=CN=2)OC)CC1

Computed Properties

• Exact Mass: 305.1043378g/mol
• Monoisotopic Mass: 305.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.1±50.0 °C(Predicted)
• pka: 6.19±0.26(Predicted)

Additional information on 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine

Recent Advances in the Study of 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine (CAS: 2877654-00-5)

The compound 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine (CAS: 2877654-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine exhibits high affinity for certain receptor subtypes, making it a candidate for the development of novel therapeutics. For instance, its binding affinity for serotonin and dopamine receptors has been investigated, suggesting potential applications in neurological disorders.

In terms of synthetic chemistry, recent advancements have been made in the efficient and scalable production of this compound. Researchers have developed optimized synthetic routes that improve yield and purity, addressing previous challenges in its large-scale preparation. These improvements are critical for facilitating further preclinical and clinical studies.

Pharmacological studies have also revealed interesting insights into the compound's pharmacokinetic and pharmacodynamic profiles. Early-stage in vitro and in vivo experiments demonstrate favorable bioavailability and metabolic stability, which are essential for its progression into drug development pipelines. Additionally, toxicity assessments have shown a manageable safety profile, further supporting its potential as a therapeutic agent.

Looking ahead, ongoing research aims to explore the broader therapeutic applications of 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with a focus on identifying new indications and optimizing its efficacy. The compound's versatility and promising preliminary data position it as a noteworthy candidate in the quest for innovative treatments.

In conclusion, the recent studies on 4-[4-(3-Chloropyridin-2-yl)piperazin-1-yl]-6-methoxypyrimidine (CAS: 2877654-00-5) highlight its potential as a valuable molecule in chemical biology and pharmaceutical research. Continued investigation into its mechanisms, synthesis, and therapeutic applications will be crucial for realizing its full potential in addressing unmet medical needs.